Cas no 941943-97-1 (methyl 2-(1,2,3-benzothiadiazole-5-amido)-4,5-dimethoxybenzoate)

• Product Name: methyl 2-(1,2,3-benzothiadiazole-5-amido)-4,5-dimethoxybenzoate
• CAS No: 941943-97-1
• MF: C₁₇H₁₅N₃O₅S
• MW: 373.383102655411
• CID: 5429449
• PubChem ID: 16957406
• Update Time: 2025-05-25

methyl 2-(1,2,3-benzothiadiazole-5-amido)-4,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• F3296-0156
• METHYL 2-(1,2,3-BENZOTHIADIAZOLE-5-AMIDO)-4,5-DIMETHOXYBENZOATE
• 941943-97-1
• methyl 2-(1,2,3-benzothiadiazole-5-carbonylamino)-4,5-dimethoxybenzoate
• AKOS001777705
• methyl 2-(benzo[d][1,2,3]thiadiazole-5-carboxamido)-4,5-dimethoxybenzoate
• VU0609263-1
• Methyl 2-[(1,2,3-benzothiadiazol-5-ylcarbonyl)amino]-4,5-dimethoxybenzoate
• methyl 2-(1,2,3-benzothiadiazole-5-amido)-4,5-dimethoxybenzoate

• Inchi： 1S/C17H15N3O5S/c1-23-13-7-10(17(22)25-3)11(8-14(13)24-2)18-16(21)9-4-5-15-12(6-9)19-20-26-15/h4-8H,1-3H3,(H,18,21)
• InChI Key： QRKKPPBZGLRQSF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(OC)C=C1NC(C1=CC=C2SN=NC2=C1)=O

Computed Properties

• Exact Mass: 373.07324176g/mol
• Monoisotopic Mass: 373.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.51±0.70(Predicted)

Additional information on methyl 2-(1,2,3-benzothiadiazole-5-amido)-4,5-dimethoxybenzoate

Exploring the Chemistry and Applications of Methyl 2-(1,2,3-Benzothiadiazole-5-amido)-4,5-dimethoxybenzoate (CAS No. 941943-97-1)

The compound methyl 2-(1,2,3-benzothiadiazole-5-amido)-4,5-dimethoxybenzoate (CAS No. 941943-97-1) is a synthetic organic molecule that has garnered significant interest in the field of medicinal chemistry and agrochemical research. Its unique structure, combining a benzothiadiazole core with a dimethoxybenzoate moiety, offers a versatile platform for developing novel bioactive compounds. Researchers are particularly intrigued by its potential as a scaffold for designing enzyme inhibitors and signal transduction modulators, which are critical in addressing modern challenges in drug discovery and crop protection.

One of the key reasons for the growing attention toward methyl 2-(1,2,3-benzothiadiazole-5-amido)-4,5-dimethoxybenzoate is its structural similarity to known plant defense activators. In agriculture, compounds like this are explored for their ability to induce systemic acquired resistance (SAR) in crops, a hot topic as sustainable farming practices gain traction. With global concerns over pesticide resistance and environmental impact, agrochemical researchers are actively searching for safer alternatives, and this molecule's potential role in green chemistry solutions is under investigation.

From a pharmaceutical perspective, the benzothiadiazole group is a privileged structure in drug design, often associated with anti-inflammatory and anticancer properties. The incorporation of the dimethoxybenzoate ester further enhances its pharmacokinetic properties, making it a candidate for optimizing drug-like molecules. Recent studies have highlighted its relevance in targeting protein-protein interactions, a frontier in tackling diseases like cancer and neurodegenerative disorders—topics frequently searched in scientific databases and AI-driven literature reviews.

The synthesis of CAS No. 941943-97-1 typically involves multi-step organic reactions, including amide coupling and esterification, which are standard yet require precise control to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, reflecting the broader demand for advanced analytical methods in chemical research. These keywords are highly searched in academic and industrial contexts, emphasizing the need for reliable protocols in synthetic chemistry.

In material science, derivatives of methyl 2-(1,2,3-benzothiadiazole-5-amido)-4,5-dimethoxybenzoate have been explored for their optoelectronic properties. The conjugated system in the benzothiadiazole unit can contribute to light-emitting or charge-transport functionalities, aligning with the surge in interest for organic semiconductors and OLED technologies. This interdisciplinary appeal makes the compound a subject of interest in both chemistry and engineering forums.

As the scientific community continues to explore CAS No. 941943-97-1, its safety profile and environmental fate remain critical discussion points. Regulatory agencies emphasize the importance of eco-toxicological studies for new chemicals, a trend reflected in the increasing number of searches for biodegradability and toxicological thresholds. While current data suggest moderate stability under ambient conditions, further research is needed to assess its long-term impact—a gap often highlighted in recent publications.

For researchers sourcing this compound, suppliers often provide it under catalog names like methyl benzothiadiazole carboxamide benzoate, a long-tail keyword that aligns with specific procurement queries. The compound’s availability in milligram to gram quantities caters to both academic and industrial labs, with purity grades ranging from 95% to 98%, meeting diverse experimental needs. This accessibility supports its adoption in high-throughput screening and combinatorial chemistry.

Looking ahead, the versatility of methyl 2-(1,2,3-benzothiadiazole-5-amido)-4,5-dimethoxybenzoate positions it as a valuable tool in multiple domains. Whether in developing next-generation agrochemicals, probing biological pathways, or advancing functional materials, its applications are bound to expand. Collaborative efforts between chemists, biologists, and engineers will likely unlock further innovations, making this compound a recurring keyword in cutting-edge research.